6-chloro-4-(2-chloro-6-fluorobenzyl)-2H-1,4-benzoxazin-3(4H)-one

• IUPAC Name: 6-chloro-4-[(2-chloro-6-fluorophenyl)methyl]-1,4-benzoxazin-3-one
• InChI: InChI=1S/C15H10Cl2FNO2/c16-9-4-5-14-13(6-9)19(15(20)8-21-14)7-10-11(17)2-1-3-12(10)18/h1-6H,7-8H2
• InChI Key: MEHBGFOWYGOYJH-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=C(O1)C=CC(=C2)Cl)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C15H10Cl2FNO2
• Molecular Weight: 326.1 g/mol

Description

6-chloro-4-(2-chloro-6-fluorobenzyl)-2H-1,4-benzoxazin-3(4H)-one is a synthetic compound that belongs to the class of benzoxazinones. It has been found to have potential applications in scientific research due to its unique properties and mechanism of action.

Mechanism of Action

The mechanism of action of 6-chloro-4-(2-chloro-6-fluorobenzyl)-2H-1,4-benzoxazin-3(4H)-one is not fully understood. However, it is believed to act as an inhibitor of certain enzymes and receptors. Its unique chemical structure allows it to interact with specific amino acid residues in the active site of these enzymes and receptors, leading to inhibition of their activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-chloro-4-(2-chloro-6-fluorobenzyl)-2H-1,4-benzoxazin-3(4H)-one have been studied in vitro and in vivo. In vitro studies have shown that this compound can inhibit the activity of certain enzymes and receptors, leading to changes in biochemical pathways. In vivo studies have shown that this compound can modulate physiological processes, such as inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-chloro-4-(2-chloro-6-fluorobenzyl)-2H-1,4-benzoxazin-3(4H)-one in lab experiments is its specificity towards certain enzymes and receptors. This allows researchers to study the mechanism of action of these targets in a more precise manner. Another advantage is its synthetic accessibility, which allows for large-scale production of this compound.
One of the limitations of using 6-chloro-4-(2-chloro-6-fluorobenzyl)-2H-1,4-benzoxazin-3(4H)-one in lab experiments is its potential toxicity. This compound has not been extensively studied for its toxicity profile, and caution should be taken when handling and using this compound.

Future Directions

There are several future directions for research on 6-chloro-4-(2-chloro-6-fluorobenzyl)-2H-1,4-benzoxazin-3(4H)-one. One direction is to study its potential as a therapeutic agent for various diseases, such as cancer and inflammation. Another direction is to synthesize analogs of this compound with improved potency and selectivity towards certain targets. Additionally, the toxicity profile of this compound should be further studied to ensure safe handling and use in lab experiments.

Scientific Research Applications

6-chloro-4-(2-chloro-6-fluorobenzyl)-2H-1,4-benzoxazin-3(4H)-one has been found to have potential applications in scientific research. It has been used as a tool compound to study the mechanism of action of certain enzymes and receptors. It has also been used as a starting material to synthesize other compounds with potential biological activities.